Cas no 2353409-56-8 (Biotin-PEG4-Dde-TAMRA-PEG3-Azide)

• Product Name: Biotin-PEG4-Dde-TAMRA-PEG3-Azide
• CAS No: 2353409-56-8
• MF: C₆₉H₉₆N₁₂O₁₇S
• MW: 1397.63575649261
• CID: 4745144
• PubChem ID: 146026279
• Update Time: 2025-10-19

Biotin-PEG4-Dde-TAMRA-PEG3-Azide Chemical and Physical Properties

Names and Identifiers

• Biotin-PEG4-Dde-TAMRA-PEG3-Azide
• 2353409-56-8
• DA-61683
• CS-0116078
• HY-141091
• 9-(4-{[2-({2-[(1-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-15-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3,6,9,12-tetraoxa-16-azanonadecan-19-yl)carbamoyl]ethyl}(2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethyl)carbamoyl)ethyl]car

• Inchi： 1S/C69H96N12O17S/c1-69(2)43-55(82)64(56(83)44-69)53(18-26-91-30-34-95-38-39-97-35-31-92-27-22-74-60(84)9-6-5-8-59-65-54(45-99-59)77-68(90)78-65)72-19-7-20-73-61(85)17-24-81(25-29-94-33-37-96-36-32-93-28-23-76-79-71)62(86)16-21-75-66(87)46-10-13-49(52(40-46)67(88)89)63-50-14-11-47(70)41-57(50)98-58-42-48(80(3)4)12-15-51(58)63/h10-15,40-42,54,59,65,70,82H,5-9,16-39,43-45H2,1-4H3,(H,73,85)(H,74,84)(H,75,87)(H,88,89)(H2,77,78,90)/b70-47?,72-53+/t54-,59-,65-/m0/s1
• InChI Key： BZMNWSIWUFJKEL-DACNLSJESA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCOCCOCC/C(/C1C(CC(C)(C)CC=1O)=O)=N\CCCNC(CCN(C(CCNC(C1C=CC(=C(C(=O)O)C=1)C1=C3C=CC(C=C3OC3C=C(C=CC1=3)N(C)C)=N)=O)=O)CCOCCOCCOCCN=[N+]=[N-])=O)=O)NC(N2)=O

Computed Properties

• Exact Mass: 1396.67371081g/mol
• Monoisotopic Mass: 1396.67371081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 99
• Rotatable Bond Count: 47
• Complexity: 2920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 376

Additional information on Biotin-PEG4-Dde-TAMRA-PEG3-Azide

Comprehensive Overview of Biotin-PEG4-Dde-TAMRA-PEG3-Azide (CAS No. 2353409-56-8): A Versatile Tool for Biomedical Research

In the rapidly evolving field of biomedical research, multifunctional reagents like Biotin-PEG4-Dde-TAMRA-PEG3-Azide (CAS No. 2353409-56-8) have become indispensable for advanced applications such as click chemistry, protein labeling, and live-cell imaging. This compound combines four critical functional groups—biotin, PEG spacers, TAMRA fluorophore, and azide—into a single molecule, enabling researchers to address complex experimental challenges with precision. Its unique design aligns with current trends in targeted drug delivery and multimodal imaging, making it a sought-after reagent in both academic and industrial settings.

The PEG4 and PEG3 spacers in Biotin-PEG4-Dde-TAMRA-PEG3-Azide play a pivotal role in enhancing solubility and reducing steric hindrance, which is crucial for bioconjugation efficiency. Meanwhile, the Dde (1-(4,4-dimethyl-2,6-dioxocyclohexylidene)ethyl) group offers orthogonality in protection/deprotection strategies, a feature highly valued in peptide synthesis and proteomics. The inclusion of TAMRA, a bright orange-red fluorophore, allows for real-time tracking via fluorescence microscopy, addressing the growing demand for high-resolution imaging in studies like cancer biomarker detection.

One of the most compelling applications of this compound lies in its azide functionality, which enables copper-free click chemistry—a technique frequently searched by researchers exploring bioorthogonal reactions. Unlike traditional copper-catalyzed methods, this approach minimizes cytotoxicity, making it ideal for live-cell labeling and in vivo studies. Recent publications highlight its utility in antibody-drug conjugate (ADC) development, where the biotin moiety facilitates purification via streptavidin affinity chromatography.

From an SEO perspective, Biotin-PEG4-Dde-TAMRA-PEG3-Azide intersects with trending queries such as "fluorescent probes for super-resolution microscopy" and "PEGylated linkers for ADC optimization." Its CAS number (2353409-56-8) is often searched alongside terms like "MSDS" or "synthetic protocol," reflecting user needs for technical documentation. The compound’s modular design also resonates with the theranostics trend, combining diagnostics (TAMRA) and therapeutic targeting (biotin) in one platform.

Quality control is another critical aspect frequently queried by users. Reputable suppliers provide HPLC and mass spectrometry data to verify the purity of Biotin-PEG4-Dde-TAMRA-PEG3-Azide, ensuring reproducibility in sensitive assays like single-molecule tracking. Storage recommendations (-20°C under inert atmosphere) are equally important, as degradation of the azide or TAMRA groups could compromise experimental outcomes.

In summary, Biotin-PEG4-Dde-TAMRA-PEG3-Azide exemplifies innovation in chemical biology, addressing contemporary research demands through its multifunctionality. Whether for multiplexed imaging, controlled release systems, or precision medicine applications, this compound offers a robust toolkit for scientists navigating the frontiers of molecular diagnostics and nanotechnology.